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Compound of Interest

Compound Name:
4-[3-(4-

Aminophenoxy)propoxy]aniline

Cat. No.: B1268366 Get Quote

Technical Support Center: Synthesis of 4-[3-(4-
Aminophenoxy)propoxy]aniline
This guide provides troubleshooting advice for researchers experiencing low yields in the

synthesis of 4-[3-(4-Aminophenoxy)propoxy]aniline. The typical synthesis route involves a

double Williamson ether synthesis, reacting two equivalents of 4-aminophenol with one

equivalent of 1,3-dibromopropane in the presence of a base.

Frequently Asked Questions (FAQs)
Q1: My overall yield of 4-[3-(4-Aminophenoxy)propoxy]aniline is significantly lower than

expected. Where should I start troubleshooting?

A1: Low yield can result from issues at various stages of the synthesis and purification process.

A systematic approach is crucial for identifying the root cause. Key areas to investigate include

the quality of starting materials, reaction conditions, potential side reactions, and the efficiency

of your purification protocol.

Below is a general workflow to diagnose the issue.
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Reactants
Products / Byproducts

2 x 4-Aminophenol
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4-[3-(4-Aminophenoxy)propoxy]aniline
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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